3,5-Dimethyl-1-(2-methyl-allyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3,5-dimethyl-1-(2-methylprop-2-enyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H14N2O/c1-7(2)5-12-9(4)10(6-13)8(3)11-12/h6H,1,5H2,2-4H3
• InChI Key: BENSAAFMOSMIHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=C)C)C)C=O
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

3,5-Dimethyl-1-(2-methyl-allyl)-1H-pyrazole-4-carbaldehyde (3,5-DMPA) is an organic compound that is used in a variety of applications, including as a synthetic intermediate in the synthesis of pharmaceuticals, as a catalyst in organic reactions, and as an additive in the manufacture of food products. It is a colorless, volatile, and flammable liquid with a boiling point of 146°C and a melting point of -10°C. 3,5-DMPA is an important intermediate in the synthesis of many drugs, including anti-cancer agents, anti-inflammatories, and anti-hypertensives. It has also been used as a catalyst in organic reactions, such as the Friedel-Crafts acylation reaction, and as an additive in food products.

Scientific Research Applications

Synthesis Processes

• Formylation Techniques : The Vilsmeier-Haak formylation method has been applied to N-alkyl-3,5-dimethyl-1H-pyrazoles to produce corresponding 4-formyl derivatives. This process, however, does not formylate 3,5-dimethyl-1H-pyrazole at the 4 position without a nitrogen substituent under similar conditions. The synthesis of 3,5-Dimethyl-1H-pyrazole-4-carbaldehyde was achieved through the alkaline hydrolysis of methyl β-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)propionate, followed by heating of the formed acid (Attaryan et al., 2006).

• Derivative Synthesis : The compound has also been used in the synthesis of 1-(2-Hydroxyethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, showing the versatility of the chemical in creating various derivatives through modification at different molecular positions (Attaryan et al., 2008).

Compound Formation

• Chemical Condensation : 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde has been involved in condensation reactions, leading to the creation of new compounds like 5-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, showcasing its role in the formation of complex molecular structures through chemical synthesis (Asiri & Khan, 2010).

• Crystal Structure Determination : The crystal structure of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde was determined, providing insights into the molecular arrangement and bonding patterns, crucial for understanding the properties and reactivity of such compounds (Xu & Shi, 2011).